Cas no 36233-23-5 (2,3-dihydroxypropyl [6-methoxy-3-(4-methoxybenzoyl)-2-methyl-1H-indol-1-yl]acetate)

• Product name: 2,3-dihydroxypropyl [6-methoxy-3-(4-methoxybenzoyl)-2-methyl-1H-indol-1-yl]acetate
• CAS No: 36233-23-5
• MF: C₂₃H₂₅NO₇
• MW: 427.4471
• CID: 1474553
• PubChem ID: 215781

2,3-dihydroxypropyl [6-methoxy-3-(4-methoxybenzoyl)-2-methyl-1H-indol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxypropyl [6-methoxy-3-(4-methoxybenzoyl)-2-methyl-1H-indol-1-yl]acetate
• DTXSID00957621
• 1H-Indole-1-acetic acid, 6-methoxy-3-(4-methoxybenzoyl)-2-methyl-, 2,3-dihydroxypropyl ester
• RU 15361
• 36233-23-5
• BRN 1556713

• Inchi： InChI=1S/C23H25NO7/c1-14-22(23(28)15-4-6-17(29-2)7-5-15)19-9-8-18(30-3)10-20(19)24(14)11-21(27)31-13-16(26)12-25/h4-10,16,25-26H,11-13H2,1-3H3
• InChI Key： XIHPEBVUCKXYGP-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1CC(=O)OCC(CO)O)C=C(C=C2)OC)C(=O)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 427.16315
• Monoisotopic Mass: 427.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 107.22